2-(3-morpholin-4-ylpropylamino)-6-phenyl-1H-pyrimidin-4-one

• IUPAC Name: 2-(3-morpholin-4-ylpropylamino)-6-phenyl-1H-pyrimidin-4-one
• InChI: InChI=1S/C17H22N4O2/c22-16-13-15(14-5-2-1-3-6-14)19-17(20-16)18-7-4-8-21-9-11-23-12-10-21/h1-3,5-6,13H,4,7-12H2,(H2,18,19,20,22)
• InChI Key: KCLOFZKUWUNJSD-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCCNC2=NC(=O)C=C(N2)C3=CC=CC=C3
• Molecular Formula: C17H22N4O2
• Molecular Weight: 314.4 g/mol

Description

The compound identified by the Chemical Abstracts Service number 16957570 is a chemical entity with significant applications in various scientific fields. This compound is known for its unique chemical structure and properties, which make it valuable for research and industrial purposes.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of the compound with Chemical Abstracts Service number 16957570 involves several steps, including the selection of appropriate starting materials and reaction conditions. The synthetic route typically includes:

Selection of Starting Materials: The choice of starting materials is crucial for the successful synthesis of the compound. Common starting materials include organic molecules with functional groups that can undergo specific chemical reactions.

Reaction Conditions: The reaction conditions, such as temperature, pressure, and solvent, are optimized to ensure the desired chemical transformations. Catalysts may also be used to enhance the reaction rate and yield.

Purification: After the synthesis, the compound is purified using techniques such as chromatography or recrystallization to obtain a high-purity product.

Industrial Production Methods

In an industrial setting, the production of the compound with Chemical Abstracts Service number 16957570 is scaled up to meet the demand. The industrial production methods involve:

Large-Scale Reactors: The reactions are carried out in large-scale reactors with precise control over reaction conditions.

Continuous Flow Processes: Continuous flow processes are employed to ensure a steady supply of the compound.

Quality Control: Stringent quality control measures are implemented to ensure the consistency and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

The compound with Chemical Abstracts Service number 16957570 undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups. Common reagents for substitution reactions include halogens and nucleophiles.

Common Reagents and Conditions

The common reagents and conditions used in the reactions of the compound with Chemical Abstracts Service number 16957570 include:

Oxidizing Agents: Potassium permanganate, hydrogen peroxide.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Solvents: Organic solvents such as dichloromethane, ethanol, and water.

Catalysts: Metal catalysts like palladium or platinum.

Major Products Formed

The major products formed from the reactions of the compound with Chemical Abstracts Service number 16957570 depend on the type of reaction and the reagents used. For example:

Oxidation: Oxidation of the compound may yield carboxylic acids or ketones.

Reduction: Reduction reactions may produce alcohols or amines.

Substitution: Substitution reactions can result in the formation of new derivatives with different functional groups.

Scientific Research Applications

The compound with Chemical Abstracts Service number 16957570 has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent in organic synthesis and as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is conducted to explore its potential therapeutic applications and its effects on biological systems.

Industry: The compound is used in the production of various industrial products, including pharmaceuticals, agrochemicals, and materials.

Mechanism of Action

The mechanism of action of the compound with Chemical Abstracts Service number 16957570 involves its interaction with specific molecular targets and pathways. The compound may:

Bind to Enzymes: It can bind to enzymes and inhibit or activate their activity.

Interact with Receptors: The compound may interact with cellular receptors, leading to changes in cellular signaling pathways.

Modulate Gene Expression: It can influence gene expression by interacting with transcription factors or other regulatory proteins.

Comparison with Similar Compounds

The compound with Chemical Abstracts Service number 16957570 can be compared with other similar compounds to highlight its uniqueness. Similar compounds include:

Chemical Abstracts Service number 16957590: This compound has a similar structure but different functional groups, leading to different chemical properties and applications.

Chemical Abstracts Service number 1792579: